Cas no 1005697-32-4 (methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1005697-32-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD04967343
• CID: 3058290
• PubChem ID: 17024708
• Update Time: 2025-04-21

methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-pyrazol-1-yl)-propionic acid methyl ester
• methyl 2-(5-methyl-1H-pyrazol-1-yl)propanoate
• STK312716
• CS-0282016
• AKOS000305763
• BBL038905
• methyl 2-(5-methylpyrazol-1-yl)propanoate
• methyl2-(5-methyl-1H-pyrazol-1-yl)propanoate
• 1005697-32-4
• EN300-229045

• MDL： MFCD04967343
• Inchi： 1S/C8H12N2O2/c1-6-4-5-9-10(6)7(2)8(11)12-3/h4-5,7H,1-3H3
• InChI Key： PFVLHYLQHFIRKI-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)N1C(C)=CC=N1)=O

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1Ų